![molecular formula C12H13N5O4S2 B2600169 N-(5-(methylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide CAS No. 1421455-21-1](/img/structure/B2600169.png)
N-(5-(methylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
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Description
N-(5-(methylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C12H13N5O4S2 and its molecular weight is 355.39. The purity is usually 95%.
The exact mass of the compound N-(5-(methylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-(5-(methylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-(methylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- N-(5-(methylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide serves as an organic intermediate. It can be synthesized through nucleophilic and amidation reactions. Researchers explore its potential as a building block for drug synthesis, especially due to its borate and sulfonamide groups .
- Boronic acid compounds, including those with similar structures, play crucial roles in organic synthesis. They protect diols, participate in asymmetric synthesis (e.g., amino acids), and engage in coupling reactions like Diels–Alder and Suzuki coupling. Additionally, they find applications as enzyme inhibitors and specific ligand drugs .
- While not directly studied for this specific compound, related thiazole and sulfonamide derivatives have demonstrated antibacterial activity. Researchers have synthesized molecules combining these groups, aiming for emergent antimicrobial effects .
- Boronic acid compounds, including those with pyridazine cores, can serve as fluorescent probes. They detect hydrogen peroxide, sugars, copper ions, fluoride ions, and catecholamines. Such applications are valuable in biological and environmental sensing .
- Boronic ester bonds, prevalent in borate-based drug carriers, respond to microenvironmental changes (e.g., pH, glucose, ATP). These carriers can load anticancer drugs, insulin, and genes. The controlled release mechanism involves the formation and rupture of boronic ester bonds .
- Although not directly related to this compound, indole derivatives exhibit diverse biological and clinical applications. For instance, indole-3-acetic acid, a plant hormone derived from tryptophan, plays essential roles in higher plants .
Organic Synthesis and Drug Intermediates
Boronic Acid Compounds in Drug Synthesis
Antibacterial Activity
Fluorescent Probes and Sensing Applications
Drug Carriers and Controlled Release Systems
Indole Derivatives and Pharmacological Activity
properties
IUPAC Name |
N-(5-methylsulfonyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-6-oxo-1H-pyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N5O4S2/c1-23(20,21)17-5-4-7-9(6-17)22-12(13-7)14-11(19)8-2-3-10(18)16-15-8/h2-3H,4-6H2,1H3,(H,16,18)(H,13,14,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKEFWXYWMSZTGO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCC2=C(C1)SC(=N2)NC(=O)C3=NNC(=O)C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N5O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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